2-(2-Chlorophenyl)-5-methyl-1h-imidazole-4-carboxylic acid

• CAS RN: 725743-28-2
• Molecular Formula: C11H9ClN2O2
• Molecular Weight: 236.65 g/mol
• IUPAC Name: 2-(2-chlorophenyl)-5-methyl-1H-imidazole-4-carboxylic acid
• InChI: InChI=1S/C11H9ClN2O2/c1-6-9(11(15)16)14-10(13-6)7-4-2-3-5-8(7)12/h2-5H,1H3,(H,13,14)(H,15,16)
• InChI Key: RCYCMMDFMRIOIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N1)C2=CC=CC=C2Cl)C(=O)O

Description

2-(2-Chlorophenyl)-5-methyl-1h-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H9ClN2O2 and its molecular weight is 236.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 11.2 g of 2-(2-chloro-phenyl)-5-methyl-1H-imidazole-4-carboxylic acid ethyl ester in 150 ml of ethanol was added 80 ml of a 2N-NaOH solution and the reaction mixture was stirred at 95° C. for 17 hours. After such time ethanol was removed in vacuo and the remaining aqueous solution was treated with a 2N HCl solution until obtaining pH=3. The precipitate was filtered and dried under high vacuum to yield 9.0 g of a pale yellow powder.